![molecular formula C12H17ClFN B2420260 6-Fluoro-2,2,4-trimethyl-3,4-dihydro-1H-quinoline;hydrochloride CAS No. 2243513-24-6](/img/structure/B2420260.png)
6-Fluoro-2,2,4-trimethyl-3,4-dihydro-1H-quinoline;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- Researchers have explored the antiviral potential of 6-Fluoro-2,2,4-trimethyl-1,2-dihydroquinoline. While specific studies may not be abundant, its structural features warrant investigation. Antiviral assays against relevant viruses could shed light on its efficacy .
- Imidazole-containing compounds, including derivatives of this quinoline, have shown promise as antimicrobial agents. Compounds 1a and 1b, which share structural similarities, exhibited good antimicrobial potential .
- The Aly group synthesized fused naphthofuro[3,2-c]quinoline-6,7,12-triones and pyrano[3,2-c]quinoline-6,7,8,13-tetraones as potential ERK inhibitors. These compounds were evaluated for their ability to inhibit ERK1/2 in vitro. Further exploration of this class of molecules could yield insights into their therapeutic potential .
- Investigating the interactions of 6-Fluoro-2,2,4-trimethyl-1,2-dihydroquinoline with biological targets could lead to the identification of novel drug candidates. Computational studies, binding assays, and structural analyses are avenues to explore .
- The synthesis of this compound involves interesting chemistry. Researchers can explore efficient routes, regioselectivity, and scalability. Insights gained from synthetic studies contribute to the broader field of organic chemistry .
- Understanding the pharmacokinetic properties and potential toxicity of 6-Fluoro-2,2,4-trimethyl-3,4-dihydro-1H-quinoline hydrochloride is crucial. Preclinical studies can provide valuable data for drug development.
Antiviral Research
Antimicrobial Properties
ERK Inhibition
Chemical Biology and Drug Discovery
Synthetic Methodology
Pharmacokinetics and Toxicology
properties
IUPAC Name |
6-fluoro-2,2,4-trimethyl-3,4-dihydro-1H-quinoline;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN.ClH/c1-8-7-12(2,3)14-11-5-4-9(13)6-10(8)11;/h4-6,8,14H,7H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFTOVFNFQONKMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(NC2=C1C=C(C=C2)F)(C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-2,2,4-trimethyl-3,4-dihydro-1H-quinoline;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.